![molecular formula C14H18O4 B6244112 2-[2,6-diethyl-4-(methoxycarbonyl)phenyl]acetic acid CAS No. 2408965-18-2](/img/no-structure.png)
2-[2,6-diethyl-4-(methoxycarbonyl)phenyl]acetic acid
Description
2-[2,6-diethyl-4-(methoxycarbonyl)phenyl]acetic acid, also known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, inflammation, and fever. It has a molecular weight of 250.29 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H18O4/c1-4-9-6-11(14(17)18-3)7-10(5-2)12(9)8-13(15)16/h6-7H,4-5,8H2,1-3H3,(H,15,16) . This indicates the molecular structure of the compound.Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[2,6-diethyl-4-(methoxycarbonyl)phenyl]acetic acid involves the reaction of 2,6-diethyl-4-methoxybenzoic acid with ethyl bromoacetate, followed by hydrolysis and decarboxylation.", "Starting Materials": [ "2,6-diethyl-4-methoxybenzoic acid", "ethyl bromoacetate", "sodium hydroxide", "water", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: Dissolve 2,6-diethyl-4-methoxybenzoic acid (1.0 g) and ethyl bromoacetate (1.2 g) in dry diethyl ether (20 mL) and add a catalytic amount of anhydrous magnesium sulfate. Stir the mixture at room temperature for 24 hours.", "Step 2: Filter the mixture and wash the solid with diethyl ether. Dry the solid under vacuum to obtain 2-[2,6-diethyl-4-(methoxycarbonyl)phenyl]acetic acid ethyl ester.", "Step 3: Dissolve 2-[2,6-diethyl-4-(methoxycarbonyl)phenyl]acetic acid ethyl ester (1.0 g) in a mixture of water (10 mL) and hydrochloric acid (1 mL). Heat the mixture under reflux for 2 hours.", "Step 4: Cool the mixture and adjust the pH to 7-8 with sodium bicarbonate solution. Extract the mixture with diethyl ether (3 x 20 mL).", "Step 5: Combine the organic layers, wash with water, dry over sodium sulfate, and evaporate the solvent under reduced pressure to obtain 2-[2,6-diethyl-4-(methoxycarbonyl)phenyl]acetic acid as a white solid.", "Step 6: Recrystallize the product from petroleum ether to obtain pure 2-[2,6-diethyl-4-(methoxycarbonyl)phenyl]acetic acid." ] } | |
CAS RN |
2408965-18-2 |
Molecular Formula |
C14H18O4 |
Molecular Weight |
250.3 |
Purity |
95 |
Origin of Product |
United States |
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